Cas no 2227734-34-9 ((2S)-4-(6-chloropyridin-2-yl)butan-2-amine)

• Product Name: (2S)-4-(6-chloropyridin-2-yl)butan-2-amine
• CAS No: 2227734-34-9
• MF: C₉H₁₃ClN₂
• MW: 184.665920972824
• CID: 6422133
• PubChem ID: 165946529
• Update Time: 2025-05-20

(2S)-4-(6-chloropyridin-2-yl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2S)-4-(6-chloropyridin-2-yl)butan-2-amine
• 2227734-34-9
• EN300-1995911

• Inchi： 1S/C9H13ClN2/c1-7(11)5-6-8-3-2-4-9(10)12-8/h2-4,7H,5-6,11H2,1H3/t7-/m0/s1
• InChI Key： YMHRBEIHPLPLMQ-ZETCQYMHSA-N
• SMILES： ClC1=CC=CC(CC[C@H](C)N)=N1

Computed Properties

• Exact Mass: 184.0767261g/mol
• Monoisotopic Mass: 184.0767261g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 38.9Ų

Additional information on (2S)-4-(6-chloropyridin-2-yl)butan-2-amine

Compound CAS No. 2227734-34-9: (2S)-4-(6-chloropyridin-2-yl)butan-2-amine

The compound with CAS No. 2227734-34-9, commonly referred to as (2S)-4-(6-chloropyridin-2-yl)butan-2-amine, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug discovery and development.

Chemical Structure and Properties

The molecular structure of (2S)-4-(6-chloropyridin-2-yl)butan-2-amine consists of a butanamine backbone with a chiral center at the second carbon atom, which is characteristic of the (S)-configuration. The pyridine ring, substituted with a chlorine atom at the 6-position, introduces electronic and steric effects that influence the compound's reactivity and biological activity.

Recent studies have highlighted the importance of such chiral amines in medicinal chemistry, particularly in the design of enantioselective catalysts and bioactive molecules. The presence of the pyridine ring enhances the molecule's ability to participate in hydrogen bonding and π-interactions, making it a versatile building block for various chemical transformations.

Synthesis and Applications

The synthesis of (2S)-4-(6-chloropyridin-2-yl)butan-2-amine typically involves multi-step processes, including alkylation, substitution, and stereochemical control during the formation of the chiral center. Researchers have explored various methodologies to optimize the yield and enantiomeric purity of this compound, leveraging both traditional organic synthesis techniques and modern catalytic approaches.

In terms of applications, this compound has shown promise in several areas:

• Pharmacology: The compound exhibits potential as a lead molecule in drug discovery programs targeting various therapeutic areas, including central nervous system disorders and inflammation.
• Catalysis: Its chiral amine functionality makes it an attractive candidate for asymmetric catalysis, particularly in reactions involving alkylation or amidation.
• Material Science: The molecule's ability to form stable complexes through hydrogen bonding has led to its exploration in supramolecular chemistry and self-assembling materials.

Recent Research Findings

Recent advancements in computational chemistry have enabled detailed studies of (2S)-4-(6-chloropyridin-2-yl)butan-2-amines electronic properties and reactivity patterns. Quantum mechanical calculations have provided insights into its conformational flexibility and interaction with biological targets, which are critical for understanding its pharmacokinetic profile.

In vivo studies have demonstrated that this compound exhibits selective binding to certain G-protein coupled receptors (GPCRs), suggesting its potential as a modulator in treating conditions such as chronic pain and neurodegenerative diseases.

Moreover, green chemistry approaches have been applied to its synthesis, reducing environmental impact while maintaining high enantiomeric excess. These developments underscore the compound's versatility and sustainability in modern chemical practices.

Future Directions

The future of (CAS No. 2227734-34) lies in expanding its applications across diverse fields while addressing challenges related to scalability and cost-effectiveness. Collaborative efforts between academia and industry are expected to drive innovations in its synthesis pathways and biological applications.

In conclusion, (S)-4-(6-chloropyridin-butane amine) stands as a testament to the intricate relationship between molecular design and functionality in contemporary chemistry. Its continued exploration will undoubtedly contribute to groundbreaking advancements in medicine, catalysis, and materials science.